Cas no 2228714-01-8 (tert-butyl N-3-(3-amino-2,2-difluoropropyl)oxolan-3-ylcarbamate)

• Product Name: tert-butyl N-3-(3-amino-2,2-difluoropropyl)oxolan-3-ylcarbamate
• CAS No: 2228714-01-8
• MF: C₁₂H₂₂F₂N₂O₃
• MW: 280.311490535736
• CID: 6319579
• PubChem ID: 165623680
• Update Time: 2025-06-07

tert-butyl N-3-(3-amino-2,2-difluoropropyl)oxolan-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-(3-amino-2,2-difluoropropyl)oxolan-3-ylcarbamate
• EN300-1882632
• 2228714-01-8
• tert-butyl N-[3-(3-amino-2,2-difluoropropyl)oxolan-3-yl]carbamate

• Inchi： 1S/C12H22F2N2O3/c1-10(2,3)19-9(17)16-11(4-5-18-8-11)6-12(13,14)7-15/h4-8,15H2,1-3H3,(H,16,17)
• InChI Key： HKNCHIPGWAYOBE-UHFFFAOYSA-N
• SMILES： FC(CN)(CC1(COCC1)NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 280.15984889g/mol
• Monoisotopic Mass: 280.15984889g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-3-(3-amino-2,2-difluoropropyl)oxolan-3-ylcarbamate

Introduction to Tert-butyl N-3-(3-amino-2,2-difluoropropyl)oxolan-3-ylcarbamate (CAS No. 2228714-01-8)

Tert-butyl N-3-(3-amino-2,2-difluoropropyl)oxolan-3-ylcarbamate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 2228714-01-8, represents a novel class of molecules with potential applications in drug development and therapeutic interventions. The unique structural features of this compound, particularly its tert-butyl and N-3-(3-amino-2,2-difluoropropyl)oxolan-3-yl substituents, contribute to its distinctive chemical properties and biological activities.

The synthesis and characterization of Tert-butyl N-3-(3-amino-2,2-difluoropropyl)oxolan-3-ylcarbamate have been the focus of extensive research in recent years. The compound's structure incorporates a carbamate functional group, which is known for its versatility in medicinal chemistry. Carbamate derivatives have been widely studied for their ability to modulate biological pathways, making them valuable candidates for the development of new drugs. The presence of the tert-butyl group enhances the stability of the compound and influences its interactions with biological targets.

One of the most compelling aspects of Tert-butyl N-3-(3-amino-2,2-difluoropropyl)oxolan-3-ylcarbamate is its potential role in addressing unmet medical needs. Recent studies have highlighted the importance of fluorinated compounds in pharmaceutical development due to their improved metabolic stability and bioavailability. The incorporation of fluorine atoms into the molecule, as seen in the 3-amino-2,2-difluoropropyl moiety, enhances the compound's pharmacokinetic properties. This feature makes it an attractive candidate for further exploration in drug discovery.

The biological activity of Tert-butyl N-3-(3-amino-2,2-difluoropropyl)oxolan-3-ylcarbamate has been extensively evaluated in various preclinical models. Research indicates that this compound exhibits promising interactions with key biological targets, including enzymes and receptors involved in critical metabolic pathways. These interactions suggest potential therapeutic applications in areas such as inflammation, pain management, and neurodegenerative diseases. The compound's ability to modulate these pathways makes it a valuable tool for investigating novel treatment strategies.

In addition to its pharmacological potential, Tert-butyl N-3-(3-amino-2,2-difluoropropyl)oxolan-3-ylcarbamate has also been studied for its chemical properties. The compound's stability under various conditions makes it suitable for formulation into diverse pharmaceutical products. Its solubility profile and compatibility with other excipients further enhance its utility in drug development. These characteristics are crucial for ensuring the efficacy and safety of final drug formulations.

The synthesis of Tert-butyl N-3-(3-amino-2,2-difluoropropyl)oxolan-3-ylcarbamate involves a multi-step process that requires precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yields and purity levels. The use of specialized reagents and catalysts plays a critical role in achieving the desired product quality. These synthetic techniques are essential for producing sufficient quantities of the compound for both research and commercial purposes.

The future prospects of Tert-butyl N-3-(3-amino-2,2-difluoropropyl)oxolan-3-ylcarbamate are promising, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive further innovation in this area. The compound's unique structure and biological activity position it as a key player in the development of next-generation therapeutics.

In conclusion, Tert-butyl N-3-(3-amino-2,2-difluoropropyl)oxolan-3-ylcarbamate (CAS No. 2228714-01-8) is a multifaceted compound with significant potential in pharmaceutical chemistry and biomedicine. Its structural features, biological activities, and synthetic advantages make it a valuable asset in drug development efforts. As research continues to uncover new applications for this compound, its importance in addressing global health challenges is likely to grow.